![molecular formula C15H13ClN2O B3842072 N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide](/img/structure/B3842072.png)
N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide
Overview
Description
N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide (CEBH) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CEBH is a hydrazide derivative that possesses a chlorophenyl group and a benzohydrazide moiety. This compound has been synthesized through various methods and has been extensively studied for its biological properties.
Mechanism of Action
The mechanism of action of N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide is not fully understood. However, it is believed that N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide exerts its biological activities through the inhibition of various enzymes and proteins. For example, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and transcription. Additionally, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been demonstrated to inhibit the activity of chitin synthase, an enzyme that is required for the synthesis of chitin in fungi.
Biochemical and Physiological Effects:
N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been shown to exhibit various biochemical and physiological effects. For example, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been demonstrated to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been shown to inhibit the growth of fungal and bacterial cells. Furthermore, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been demonstrated to possess herbicidal and insecticidal properties, which can be attributed to its ability to inhibit the activity of various enzymes and proteins in plants and insects.
Advantages and Limitations for Lab Experiments
N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide possesses several advantages and limitations for lab experiments. One of the advantages of N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide is its broad-spectrum activity against various organisms, making it a potential candidate for the development of novel drugs and pesticides. Additionally, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide can be synthesized through simple and cost-effective methods. However, one of the limitations of N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide is its potential toxicity towards non-target organisms, which can limit its applications in agriculture and medicine.
Future Directions
There are several future directions for the research on N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide. One of the future directions is the development of novel drugs and pesticides based on the structure of N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide. Additionally, further studies are required to elucidate the mechanism of action of N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide and its potential applications in various fields. Moreover, the synthesis of novel derivatives of N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide can be explored to enhance its biological activities and reduce its toxicity towards non-target organisms.
Conclusion:
In conclusion, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide is a chemical compound that possesses potential applications in various fields such as medicine, agriculture, and material science. N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been synthesized through various methods and has been extensively studied for its biological properties. The mechanism of action of N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide is not fully understood, but it is believed to inhibit the activity of various enzymes and proteins. N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide possesses several advantages and limitations for lab experiments, and there are several future directions for the research on N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide.
Scientific Research Applications
N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been shown to exhibit antitumor, antifungal, and antibacterial activities. In agriculture, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been demonstrated to possess herbicidal and insecticidal properties. In material science, N'-[1-(2-chlorophenyl)ethylidene]benzohydrazide has been utilized as a precursor for the synthesis of various organic compounds.
properties
IUPAC Name |
N-[(Z)-1-(2-chlorophenyl)ethylideneamino]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O/c1-11(13-9-5-6-10-14(13)16)17-18-15(19)12-7-3-2-4-8-12/h2-10H,1H3,(H,18,19)/b17-11- |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQIVOBSHOBOAJO-BOPFTXTBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=O)C1=CC=CC=C1)C2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N/NC(=O)C1=CC=CC=C1)/C2=CC=CC=C2Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(Z)-1-(2-chlorophenyl)ethylideneamino]benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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